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Compound of Interest

Ethyl 1-
Compound Name:

hydroxycyclohexanecarboxylate

Cat. No.: B075168

Safe Handling and Disposal of Ethyl 1-
hydroxycyclohexanecarboxylate

This guide provides essential safety and logistical information for researchers, scientists, and
drug development professionals handling Ethyl 1-hydroxycyclohexanecarboxylate. The
following procedures are designed to ensure safe operational use and proper disposal of this
chemical.

Hazard Identification and Personal Protective Equipment

Ethyl 1-hydroxycyclohexanecarboxylate is classified as a chemical that can cause skin and
eye irritation and may lead to respiratory irritation.[1] It is also considered harmful to aquatic life
with long-lasting effects.[2][3][4] Adherence to proper personal protective equipment (PPE)
protocols is mandatory to minimize exposure risk.
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Hazard Class GHS Hazard Statements

Skin Irritation H315: Causes skin irritation[1]

Eye Irritation H319: Causes serious eye irritation[1]
Specific target organ toxicity H335: May cause respiratory irritation[1]

H412: Harmful to aquatic life with long lasting

Hazardous to the aquatic environment
effects[2][3][4]

Personal Protective Equipment (PPE) Specification

Wear safety glasses with side-shields or
) chemical goggles.[5] A face shield may be
Eye/Face Protection o . . .
required in situations with a higher risk of

splashing.[5][6]

) ] Wear protective gloves (e.g., butyl-rubber) and
Skin Protection ] ) )
protective clothing to prevent skin contact.[1]

Use a vapor respirator or work in a well-
_ _ ventilated area, such as under a chemical fume
Respiratory Protection
hood.[5] If dust or aerosols are generated, a

dust respirator is required.[6]

Operational and Disposal Plans

A systematic approach to handling, storage, and disposal is critical for laboratory safety.

Handling and Storage

o Handling: Avoid all direct contact with the skin, eyes, and clothing.[1] Do not breathe in
fumes, vapors, or mists.[1][7] Ensure the work area is well-ventilated.[1] After handling, wash
hands thoroughly.[1][6]

o Storage: Keep the container tightly sealed and store in a cool, dark, and well-ventilated
location.[1][5][6] The substance should be stored locked up and away from incompatible
materials like oxidizing agents.[1][5][6]
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Disposal Plan

o Chemical Waste: Dispose of contents and containers at an approved waste disposal facility.
[1] Surplus and non-recyclable materials should be handled by a licensed disposal company.

[7]

o Contaminated Packaging: Dispose of contaminated packaging in the same manner as the
unused product.[7]

e Environmental Precautions: Prevent the chemical from entering drains, soil, or other
waterways.[1][7]

Emergency Procedures

Immediate and appropriate responses to spills and exposures are crucial.

First-Aid Measures
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Exposure Route

First-Aid Protocol

Inhalation

Move the individual to fresh air. If breathing is
difficult or has stopped, provide artificial
respiration or oxygen and seek immediate

medical attention.[1]

Skin Contact

Immediately remove all contaminated clothing.
[1] Flush the affected skin with large amounts of
running water for at least 15 minutes.[1] Wash
with soap and water.[1][8] If irritation persists,

get medical advice.[1][8]

Eye Contact

Immediately flush eyes with plenty of water for
at least 15 minutes, making sure to lift the upper
and lower eyelids.[1] If present, remove contact
lenses and continue to rinse.[1][8] Seek

immediate medical attention.[1]

Ingestion

Do NOT induce vomiting.[1] Rinse the mouth
with water.[1] Never give anything by mouth to a
person who is unconscious.[1] Call a physician

or poison control center immediately.[9]

Chemical Spill Response Workflow

In the event of a spill, follow the established protocol to ensure containment and cleanup are

performed safely and effectively.
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Evacuate Immediate Area & Alert Others

Don Appropriate PPE

Contain the Spill
(Use inert absorbent material)

Collect & Place in Sealed Container

Decontaminate Spill Area

Dispose of Waste
(Follow institutional guidelines)

Report Incident

Click to download full resolution via product page

Caption: Workflow for responding to a chemical spill.

Physical and Chemical Properties
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Property Value

Molecular Formula CoH1603][2]

Molecular Weight 172.22 g/mol [2]

Purity 95% (example from one supplier)[1]

> 110 °C /> 230 °F (Data for related compound
Ethyl 4-hydroxycyclohexanecarboxylate)[10]

Flash Point

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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